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Compound of Interest

Compound Name: Ethoxycyclopentane

Cat. No.: B15480495

For Researchers, Scientists, and Drug Development Professionals

Ethoxycyclopentane, a cycloaliphatic ether, presents as a specialty chemical with limited but
specific applications in organic synthesis and as a potential solvent. This technical guide
provides a consolidated overview of its commercial availability, physicochemical properties, and
known synthetic methodologies. While its direct role in drug development and established
signaling pathways is not extensively documented in publicly available literature, this paper
aims to equip researchers with the foundational knowledge required for its potential evaluation
in novel applications.

Commercial Availability

Ethoxycyclopentane is available from a number of chemical suppliers, primarily catering to
the research and development sector. The compound is typically offered in various purities, and
packaging sizes can be tailored to meet laboratory-scale needs. Researchers interested in
procuring ethoxycyclopentane should consult the catalogs of chemical manufacturers and
suppliers for current pricing and availability.

Physicochemical Properties

A summary of key quantitative data for ethoxycyclopentane is presented in Table 1. This
information is crucial for its handling, application in reactions, and for the development of any
potential downstream formulations.
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Table 1: Physicochemical Properties of Ethoxycyclopentane

Property Value Source
Chemical Formula C7H140 [1][2]
Molecular Weight 114.19 g/mol [1]

CAS Number 26306-40-1 [1]
Density 0.853 g/mL [3]
Boiling Point Not available

Melting Point Not available

Flash Point Not available

Refractive Index 1.423 [3]
Solubility Not available

Synthesis and Experimental Protocols

The primary method for the laboratory-scale synthesis of ethoxycyclopentane is the
Williamson ether synthesis. This well-established reaction provides a reliable route to this and
other ethers.

Williamson Ether Synthesis of Ethoxycyclopentane

This protocol outlines the general procedure for the synthesis of ethoxycyclopentane via the
Williamson ether synthesis.

Materials:
e Cyclopentanol
e Sodium hydride (NaH) or other strong base

o Ethyl halide (e.g., ethyl bromide or ethyl iodide)
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Anhydrous diethyl ether or tetrahydrofuran (THF)
Separatory funnel
Distillation apparatus

Standard laboratory glassware

Methodology:

Alkoxide Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve cyclopentanol in an anhydrous solvent such as diethyl ether or
THF.

To this solution, carefully add a strong base, such as sodium hydride, in portions. The
reaction will generate hydrogen gas, so adequate ventilation is essential. The mixture is
typically stirred at room temperature until the evolution of hydrogen ceases, indicating the
formation of the sodium cyclopentoxide.

Nucleophilic Substitution: To the freshly prepared sodium cyclopentoxide solution, add an
ethyl halide (e.g., ethyl bromide) dropwise. The reaction mixture is then typically heated to
reflux to facilitate the Sn2 reaction. The reaction progress can be monitored by thin-layer
chromatography (TLC).

Work-up and Purification: Upon completion, the reaction is cooled to room temperature and
guenched by the slow addition of water. The organic layer is separated, and the aqueous
layer is extracted with diethyl ether. The combined organic extracts are washed with brine,
dried over an anhydrous drying agent (e.g., MgSOa or Na=S0a4), and the solvent is removed
under reduced pressure.

The crude ethoxycyclopentane is then purified by distillation to yield the final product.
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Step 2: SN2 Reaction

Ethyl Bromide

Step 1: Alkoxide Formation

Sodium Hydride (NaH)

* NaH Sodium Cyclopentoxide ___hy_p_@giy_cg@

Cyclopentanol

Click to download full resolution via product page

Williamson Ether Synthesis Workflow

Applications in Research and Drug Development

Currently, there is a lack of specific, publicly available research detailing the use of
ethoxycyclopentane in signaling pathways or as a key component in drug development
pipelines. Ethers, in general, are utilized in medicinal chemistry as stable linkers or as isosteres
for other functional groups. The cyclopentane motif is present in various biologically active
molecules. The combination of these two moieties in ethoxycyclopentane could offer a unique
scaffold for the design of novel therapeutic agents. However, without concrete experimental
data, its role remains speculative.

Safety and Handling

A specific Safety Data Sheet (SDS) for ethoxycyclopentane is not widely available. However,
based on the known properties of similar ethers and cycloalkanes, it should be handled as a

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15480495?utm_src=pdf-body-img
https://www.benchchem.com/product/b15480495?utm_src=pdf-body
https://www.benchchem.com/product/b15480495?utm_src=pdf-body
https://www.benchchem.com/product/b15480495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

flammable liquid.[4][5][6] Appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat, should be worn. All handling should be performed in a well-
ventilated area, preferably within a chemical fume hood.

Conclusion

Ethoxycyclopentane is a commercially available cycloaliphatic ether with well-defined
physicochemical properties. Its synthesis is readily achievable through standard organic
chemistry methodologies like the Williamson ether synthesis. While its direct application in drug
development and interaction with specific biological pathways are not yet established in the
scientific literature, its structural features may present opportunities for future research in
medicinal chemistry and materials science. Further investigation is required to unlock the full
potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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